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Comparative Analysis: Peat vs. Lignite Fulvic Acids

The table below summarizes key differences in the properties and extraction outcomes of fulvic acids from

peat and lignite, particularly when using a simplified extraction method without intensive purification [1].

Feature

Peat-derived Fulvic Acid

Lignite-derived Fulvic Acid

General Structure

Carbon Structure (NMR
Data) [1]

Impact of Ultrasound-
Assisted Extraction
(UAE)

Thermal Stability

More aliphatic, less aromatic
character [1] [2]

Higher aromatic C, lower carbonyl
C vs. lignite (conventional
extraction)

Less impactful structural changes

[1]

Thermally stable up to 100°C;
mineral-organic structures form,
decomposing at high temps [1]

More aromatic, higher degree of
condensation [1] [2]

Lower aromatic C, higher carbonyl
C vs. peat (conventional extraction)

Significant changes: | carbonyl C
by 8.4 pp, t aromatic & aliphatic C
[1]

Thermally stable up to 100°C;
mineral-organic structures form,
decomposing at high temps [1]

© 2026 Smolecule. All rights reserved. 1/5

Tech Support


https://www.smolecule.com/products/s584481?utm_src=pdf-body
https://www.smolecule.com/products/s584481?utm_src=pdf-interest
https://link.springer.com/article/10.1007/s10973-023-12444-2
https://link.springer.com/article/10.1007/s10973-023-12444-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC10574745/
https://link.springer.com/article/10.1007/s10973-023-12444-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC10574745/
https://link.springer.com/article/10.1007/s10973-023-12444-2
https://link.springer.com/article/10.1007/s10973-023-12444-2
https://link.springer.com/article/10.1007/s10973-023-12444-2
https://link.springer.com/article/10.1007/s10973-023-12444-2
https://link.springer.com/article/10.1007/s10973-023-12444-2
https://www.smolecule.com/products/s584481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Feature Peat-derived Fulvic Acid Lignite-derived Fulvic Acid

Typical Yield High yield (e.g., 2.53% from Lower yield vs. peat (e.g., 0.74%
herbaceous peat) [2] from woody peat) [2]

Key Functional Groups Carbonyl, amino, methylene, Carbonyl, methoxy, benzenes,
carboxyl, phenolic hydroxyl, ether aromatic carbons, aromatic ethers,
bonds [2] phenols [2]

Application Simplified extraction limits Simplified extraction limits

Considerations application potential due to quality application potential due to quality
impact [1] impact [1]

Experimental Data & Protocols

The comparative data in the table above is primarily drawn from studies using well-defined experimental

methods.

Extraction and Purification Protocol

The following simplified method, based on the International Humic Substances Society (IHSS) procedure,

was used to compare peat and lignite sources [1]:

¢ Pre-treatment: Raw materials (peat/lignite) are acidified to pH 1-2 with 1M HCI to remove polyvalent
cations (e.g., Ca?*), shaken for 1 hour, and the residue is neutralized with 1M NaOH.

¢ Alkaline Extraction: The neutralized residue is mixed with 0.1M NaOH at a 1:10 (w/v) ratio and
extracted for 4 hours at room temperature using either Mechanical Mixing (MME) or Ultrasound-
Assisted Extraction (UAE) at 300 mW cm~2,

e Separation: The supernatant is separated by centrifugation, acidified to pH 1 with 6M HCI, and left
for 16 hours to precipitate Humic Acids (HA). The supernatant containing Fulvic Acids (FA) is filtered.

¢ Isolation: FA are isolated from the solution by adsorption onto a non-ionic macroporous resin (DAX-8
or XAD-8) and subsequently desorbed using 0.1M NaOH. The solution is then concentrated and
dried.

This workflow can be visualized as follows:
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Acid Pre-treatment
(1M HCI, pH 1-2)

Neutralization
(1M NaOH)

Alkaline Extraction
(0.1M NaOH, 4 hrs)

Centrifugation

Supernatant Acidification
(6M HCI, pH 1)

Precipitation & Filtration
(Remove Humic Acids)

Fulvic Acid Solution

DAX-8/XAD-8 Resin Adsorption

Elution & Drying
(0.1M NaOH)
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Characterization Techniques

The extracted fulvic acids were compared using several analytical techniques [1] [2]:

¢ Thermal Analysis: Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry
(TG-DSC), often coupled with Mass Spectrometry (MS) for evolved gas analysis.

e Structural Analysis: Solid-state Cross-Polarization Magic Angle Spinning Carbon-13 Nuclear
Magnetic Resonance (CP MAS **C-NMR) to quantify different carbon types (alkyl, O-alkyl, aromatic,
carbonyl).

e Spectroscopic Analysis: Fourier-Transform Infrared (FTIR) Spectroscopy to identify functional
groups and molecular vibrations.

Insights on Compost as a Source

Compost is recognized as a sustainable and eco-friendly source for fulvic acids, favored in organic and
regenerative agriculture for its benefits to the soil microbiome and carbon sequestration [3]. Patents describe
methods to produce fulvic acid from composted organic matter (e.g., straw and manure) through processes
involving heating, water percolation, and liquid extraction, without the need for strong acids or bases [4] [5].
However, direct, quantitative experimental data comparing its structural properties with peat and lignite

fulvic acids using the same rigorous protocols was not identified in this search.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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